![molecular formula C21H16O4 B10795926 4,9-dimethyl-8-[(4-methylphenyl)carbonyl]-2H-furo[2,3-h]chromen-2-one](/img/structure/B10795926.png)
4,9-dimethyl-8-[(4-methylphenyl)carbonyl]-2H-furo[2,3-h]chromen-2-one
Overview
Description
MMV086103 is a compound identified through the Malaria Box initiative, which aims to discover new drugs for malaria and other parasitic diseases. This compound has shown promising activity against various parasites, including Babesia and Theileria .
Preparation Methods
The synthetic routes and reaction conditions for MMV086103 are not widely published. general methods for synthesizing similar compounds involve multi-step organic synthesis, including the formation of key intermediates through reactions such as condensation, cyclization, and functional group transformations. Industrial production methods would likely involve optimization of these steps for scalability and cost-effectiveness .
Chemical Reactions Analysis
MMV086103 undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group with another.
Scientific Research Applications
MMV086103 has several scientific research applications:
Chemistry: It is used as a reference compound in the study of new synthetic methods and reaction mechanisms.
Biology: It is used to study the biology of parasites and their interactions with host cells.
Medicine: It has potential as a therapeutic agent for treating parasitic infections.
Industry: It can be used in the development of new drugs and diagnostic tools .
Mechanism of Action
The mechanism of action of MMV086103 involves the inhibition of key enzymes and pathways in parasites. It targets specific proteins involved in intracellular trafficking, lipid utilization, and endocytosis. This interference disrupts the normal functioning of the parasites, leading to their death .
Comparison with Similar Compounds
MMV086103 is unique in its high selectivity and potency against parasites. Similar compounds include:
- MMV020490
- MMV020275
- MMV666093
- MMV396794 These compounds also show activity against parasites but differ in their specific targets and mechanisms of action .
Properties
Molecular Formula |
C21H16O4 |
|---|---|
Molecular Weight |
332.3 g/mol |
IUPAC Name |
4,9-dimethyl-8-(4-methylbenzoyl)furo[2,3-h]chromen-2-one |
InChI |
InChI=1S/C21H16O4/c1-11-4-6-14(7-5-11)19(23)20-13(3)18-16(24-20)9-8-15-12(2)10-17(22)25-21(15)18/h4-10H,1-3H3 |
InChI Key |
AMDACVCCXDZOTC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=C(C3=C(O2)C=CC4=C3OC(=O)C=C4C)C |
Origin of Product |
United States |
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